Cas no 1804415-17-5 (6-Methoxy-2-nitronicotinonitrile)

• Product Name: 6-Methoxy-2-nitronicotinonitrile
• CAS No: 1804415-17-5
• MF: C₇H₅N₃O₃
• MW: 179.132900953293
• CID: 4904261
• Update Time: 2025-06-07

6-Methoxy-2-nitronicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-2-nitronicotinonitrile

• Inchi： 1S/C7H5N3O3/c1-13-6-3-2-5(4-8)7(9-6)10(11)12/h2-3H,1H3
• InChI Key： SGUKRCUOOPRLLK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C#N)C([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 1
• Topological Polar Surface Area: 91.7

Additional information on 6-Methoxy-2-nitronicotinonitrile

Introduction to 6-Methoxy-2-nitronicotinonitrile (CAS No. 1804415-17-5)

6-Methoxy-2-nitronicotinonitrile, a compound with the CAS number 1804415-17-5, is a unique and versatile molecule that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its distinct structural features, which include a methoxy group and a nitro group attached to a pyridine ring, along with two cyano groups. These functional groups contribute to its chemical reactivity and biological activity, making it a valuable candidate for further research and development.

The chemical structure of 6-Methoxy-2-nitronicotinonitrile can be represented as C₉H₆N₄O₃. The presence of the methoxy group (OCH₃) at the 6-position of the pyridine ring imparts unique electronic and steric properties to the molecule. The nitro group (NO₂) at the 2-position further enhances the electron-withdrawing nature of the molecule, while the two cyano groups (CN) provide additional reactivity and stability. These structural features collectively contribute to the compound's potential as a building block for more complex molecules and as a precursor in various synthetic pathways.

In the realm of medicinal chemistry, 6-Methoxy-2-nitronicotinonitrile has shown promise in several areas. Recent studies have explored its potential as an intermediate in the synthesis of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the development of new antiviral agents. The researchers found that derivatives of 6-Methoxy-2-nitronicotinonitrile exhibited potent antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV). This finding underscores the compound's potential as a lead molecule for further drug discovery efforts.

Beyond its applications in medicinal chemistry, 6-Methoxy-2-nitronicotinonitrile has also been investigated for its use in materials science. The unique electronic properties of this compound make it an attractive candidate for the development of functional materials, such as organic semiconductors and electrochromic devices. A study published in Advanced Materials demonstrated that thin films prepared from derivatives of 6-Methoxy-2-nitronicotinonitrile exhibited excellent charge transport properties and tunable optical properties. These findings suggest that this compound could play a significant role in the design and fabrication of next-generation electronic devices.

The synthesis of 6-Methoxy-2-nitronicotinonitrile has been extensively studied, with several efficient routes reported in the literature. One common method involves the nitration of 6-methoxypyridine followed by sequential cyano group introduction. Another approach involves the condensation of 2-cyano-6-methoxypyridine with cyanogen chloride or another suitable nitrile reagent. These synthetic methods provide researchers with flexible options for producing high-purity samples of 6-Methoxy-2-nitronicotinonitrile, facilitating its use in various applications.

In terms of safety and handling, it is important to note that while 6-Methoxy-2-nitronicotinonitrile is not classified as a hazardous material, it should be handled with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be used when handling this compound, and it should be stored in a well-ventilated area away from incompatible materials.

The future prospects for 6-Methoxy-2-nitronicotinonitrile (CAS No. 1804415-17-5) are promising. Ongoing research continues to uncover new applications and derivatives of this compound, further expanding its utility across multiple disciplines. As advancements in synthetic methods and analytical techniques continue to evolve, it is likely that we will see even more innovative uses for this versatile molecule in the coming years.